3-(3,4-dimethylphenyl)-8-methyl-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(3,4-dimethylphenyl)-8-methyl-1-(3-nitrophenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20N4O2/c1-15-7-10-23-21(11-15)25-22(14-26-23)24(18-9-8-16(2)17(3)12-18)27-28(25)19-5-4-6-20(13-19)29(30)31/h4-14H,1-3H3
• InChI Key: SFNZJVGLJGBVEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC(=CC=C4)[N+](=O)[O-])C5=CC(=C(C=C5)C)C
• Molecular Formula: C25H20N4O2
• Molecular Weight: 408.5 g/mol
• CAS No.: 901004-55-5

Description

3-(3,4-dimethylphenyl)-8-methyl-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C25H20N4O2 and its molecular weight is 408.461. The purity is usually 95%.
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Scientific Research Applications

Photophysical Properties and Optoelectronics

• Optical Absorption and Quantum-Chemical Simulations : Studies on pyrazolo[3,4-b]quinoline derivatives, including 1,4-diphenyl-3-methyl-, 3,4-diphenyl-1-methyl-, 1,3,4-triphenyl-, 1,3dimethyl-4-phenyl- and 1,3,4-trimethyl-1H-pyrazolo[3,4-b]quinoline, reveal similarities in absorption spectra characterized by strong absorption bands. These compounds are of interest in quantum chemical analysis due to their optical properties, making them potential candidates for optoelectronic applications (Koścień et al., 2003).

Synthesis and Chemical Properties

• Synthesis of Pyrazolo[3,4-c]Quinoline Derivatives : Research on the synthesis of pyrazolo[3,4-c]quinolines from various precursors demonstrates the versatility of these compounds. These derivatives have been synthesized using different methods, providing insights into the structural and chemical properties of pyrazolo[3,4-c]quinoline compounds (Nagarajan & Shah, 1992).

Applications in Fluorescence and Electronics

• Fluorescence and Molecular Logic Switches : Amino derivatives of pyrazoloquinolines have been studied for their photophysical properties, including solvatochromism, acidochromism, and fluorescence. Their potential in implementing molecular logic switches highlights their significance in material science, particularly in developing new types of fluorescent materials for various applications (Uchacz et al., 2016).

Antihistaminic Potential

• Antihistaminic Activity : Certain phenylpyrazolo benzimidazole quinoxaline derivatives, which include pyrazolo[3,4-b]quinoline structures, have been synthesized and shown to exhibit significant antihistaminic activity. This suggests their potential use in medical applications, particularly in the development of antihistaminic drugs (Sridevi et al., 2010).

Catalysis and Green Chemistry

• Microwave-Assisted Synthesis Under Green Conditions : A novel microwave-assisted protocol has been developed for synthesizing pyrazolo-[3,4-b]-quinolines, demonstrating an eco-friendly and efficient approach. This highlights the compound's role in advancing green chemistry practices and catalysis (Khumalo et al., 2019).